Cas no 109140-13-8 (4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid)

• Product Name: 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid
• CAS No: 109140-13-8
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4427150
• PubChem ID: 13914675
• Update Time: 2025-05-19

4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-6-carboxylic acid, 3,4-dihydro-4,4-dimethyl-, 1,1-dioxide
• 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid
• 4,4-Dimethylthiochromane-6-carboxylic acid 1,1-dioxide
• 109140-13-8
• EN300-1124316

• Inchi： 1S/C12H14O4S/c1-12(2)5-6-17(15,16)10-4-3-8(11(13)14)7-9(10)12/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： MOPJPODBMIGXIA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(C(=O)O)=CC=2C(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.06128010Da
• Monoisotopic Mass: 254.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid

Introduction to 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid (CAS No. 109140-13-8)

4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid, identified by its CAS number 109140-13-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a benzothiopyran core, which is a fused bicyclic system consisting of a benzene ring and a thiopyran ring. The presence of multiple functional groups, including two carbonyl groups and a carboxylic acid moiety, contributes to its unique chemical properties and potential biological activities.

The molecular structure of 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid (CAS No. 109140-13-8) is characterized by the following key features:

- A benzothiopyran scaffold with a six-membered thiopyran ring fused to a benzene ring.

- Two carbonyl groups (C=O) located at the 1-position and 1'-position of the dioxo structure.

- A carboxylic acid (-COOH) substituent at the 6-position of the benzothiopyran ring.

- Two methyl groups (-CH₃) at the 4-position of the thiopyran ring.

This combination of structural elements endows the compound with distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations. The compound’s reactivity is influenced by the electron-withdrawing nature of the carbonyl groups and the electron-donating effect of the methyl substituents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive natural products and synthetic drugs. The benzothiopyran core is particularly noteworthy for its role in several therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. Researchers have been exploring derivatives of this scaffold to identify novel molecules with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid (CAS No. 109140-13-8) is its potential as a building block for drug discovery. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to tailor its properties for specific biological targets. For instance, modifications at the carboxylic acid group can introduce solubility enhancements or facilitate conjugation with other biomolecules.

Recent studies have highlighted the importance of benzothiopyran derivatives in modulating enzyme activity and receptor binding. For example, certain analogs have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural features of 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid (CAS No. 109140-13-8) suggest that it may exhibit similar inhibitory effects or serve as a precursor for developing such inhibitors.

The synthesis of this compound typically involves multi-step organic reactions that construct the benzothiopyran core followed by functionalization at key positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

In terms of pharmacological evaluation, 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-carboxylic acid (CAS No. 109140-13-8) has been tested in various in vitro assays to assess its biological activity. Preliminary results indicate that it may possess significant interactions with biological targets relevant to diseases such as cancer and inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound’s stability under different conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have examined its solubility in common solvents and its resistance to degradation under physiological conditions. These assessments are essential for determining optimal formulations and delivery methods if it were to be developed into a drug candidate.

From an industrial perspective, the scalability of synthesizing 4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-lambda6-benzothiopyran-lowercase)-carboxylic acid (CAS No. 109140-lowercase)-13-lowercase> is an important consideration for commercial development. Efficient synthetic routes must be identified to ensure cost-effective production while maintaining high quality standards. Collaborations between academic researchers and pharmaceutical companies are often necessary to bridge the gap between laboratory discoveries and industrial applications.

The future directions for research on this compound include exploring novel derivatives through structure-based drug design principles. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can predict how different modifications might affect biological activity. This approach accelerates the discovery process by prioritizing promising candidates for experimental validation.

In conclusion, 4, 4-dimethyl- 1, 1-dioxo- 3, 4-dihydro- 2H-Lambda⁶-benzothiopyran- _{lowercase)-carboxylic acid}(CAS No. ₁₀₉₁₄₀-13) remains a fascinating subject in medicinal chemistry due to its structural complexity and potential biological relevance.
The ongoing investigations into this compound highlight its significance as both a research tool and a candidate for therapeutic development.
As our understanding of its properties continues to expand,
the possibilities for harnessing its potential in addressing human health challenges are boundless.